Cas no 941976-97-2 (N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 941976-97-2
• MF: C₂₂H₂₆ClN₃O₄
• MW: 431.912544727325
• CID: 5458022
• Update Time: 2025-06-09

N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]oxamide
• N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C22H26ClN3O4/c1-15-3-6-17(13-19(15)23)25-22(28)21(27)24-14-20(26-9-11-30-12-10-26)16-4-7-18(29-2)8-5-16/h3-8,13,20H,9-12,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： KVPOBPHQPOZIEW-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCOCC1)(=O)C(NC1=CC=C(C)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide

N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941976-97-2): An Overview

N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941976-97-2) is a complex organic compound with a unique structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound, often referred to by its CAS number 941976-97-2, has garnered significant attention due to its potential therapeutic properties and its role in the development of novel pharmaceutical agents.

The molecular structure of N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide is characterized by a central ethane diamide backbone, with functional groups including a chloro-substituted phenyl ring, a methoxy-substituted phenyl ring, and a morpholine ring. These structural features contribute to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Moreover, preclinical studies have explored the compound's potential as an antitumor agent. Research conducted at the National Institutes of Health (NIH) has indicated that N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide can induce apoptosis in cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

In addition to its anti-inflammatory and antitumor properties, N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide has been investigated for its neuroprotective effects. Studies published in the Journal of Neurochemistry have shown that this compound can protect neurons from oxidative stress and neurotoxicity, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide have also been extensively studied. Data from animal models indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in human trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide in various disease conditions. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-(3-chloro-4-methylphenyl)-N'-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941976-97-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.